Cas no 873076-00-7 (3,4-difluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 3,4-difluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 873076-00-7
• MF: C₂₀H₁₈F₂N₂O₂S
• MW: 388.430930614471
• CID: 5510045
• Update Time: 2025-10-31

3,4-difluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzamide
• 3,4-difluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C20H18F2N2O2S/c1-12-18(27-20(24-12)13-3-6-15(26-2)7-4-13)9-10-23-19(25)14-5-8-16(21)17(22)11-14/h3-8,11H,9-10H2,1-2H3,(H,23,25)
• InChI Key： LCLZWGOXNQJUJH-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C=C2)=NC=1C)(=O)C1=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-difluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

Comprehensive Overview of 3,4-difluoro-N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide (CAS No. 873076-00-7)

3,4-difluoro-N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide (CAS No. 873076-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This benzamide derivative incorporates a thiazole ring and difluorophenyl moiety, making it a subject of interest for drug discovery and material science. Its molecular formula and intricate architecture suggest versatility in binding interactions, which is critical for targeting specific biological pathways.

The compound's CAS number 873076-00-7 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its structure-activity relationship (SAR) to optimize efficacy in therapeutic applications. Recent trends highlight its potential role in kinase inhibition, a hot topic in oncology and inflammation research. With the growing demand for small-molecule inhibitors, this compound's 4-methyl-1,3-thiazole core aligns with modern drug design principles, such as fragment-based screening and computational chemistry.

In the context of user search trends, queries like "thiazole derivatives in drug discovery" or "difluorophenyl compounds applications" reflect widespread curiosity about this chemical class. The 4-methoxyphenyl group in the molecule further links it to GPCR-targeted therapies, a trending area in neurodegenerative and metabolic disease research. Analytical techniques like HPLC and NMR are frequently discussed alongside this compound, emphasizing its characterization challenges and purity requirements for industrial use.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves amide coupling and heterocycle formation, topics often searched by organic chemists. Its solubility and stability profiles are also critical for formulation scientists, addressing common questions about preclinical development hurdles. Notably, the fluorine atoms enhance its metabolic resistance, a feature leveraged in prolonged-action drug design, resonating with searches for "fluorine in medicinal chemistry."

Environmental and green chemistry considerations are increasingly relevant, with users searching for "sustainable synthesis of benzamides." While 873076-00-7 itself isn't flagged as hazardous, its handling aligns with laboratory safety protocols, a frequently searched topic. The compound's patent landscape is another area of interest, as innovators seek to protect intellectual property in competitive markets like oncology and autoimmune diseases.

In summary, 3,4-difluoro-N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide represents a convergence of medicinal chemistry and material science, addressing contemporary research needs. Its CAS No. 873076-00-7 ensures unambiguous identification, while its structural motifs align with cutting-edge inquiries into targeted therapies and molecular design. As search trends evolve, this compound remains a focal point for interdisciplinary innovation.